2-(4-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(4-chlorophenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19ClN4O2/c1-15-4-2-3-5-18(15)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(29-22)16-6-8-17(23)9-7-16/h2-9H,10-13H2,1H3
• InChI Key: ZFWZTBOBQVTGBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

2-(4-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, also known as CM-157, is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of oxazole derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives

Compounds with a structure similar to 2-(4-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile have been explored for their antimicrobial properties. For instance, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized and exhibited good to moderate activities against various microorganisms (Bektaş et al., 2007).

Synthesis and Biological Screening of Aroylamino/Sulphonamido/Arylidene-Imidazolines

Another study reported the synthesis of 4-[(4-chlorophenyl)(phenyl) methyl]piperazine-1-yl-aroylamino/aryl sulphonamide/5-oxo-imidazolines. These compounds were screened for their antimicrobial activity against Gram-positive, Gram-negative bacteria, and fungi, with some showing moderate activity at specific concentrations (J.V.Guna et al., 2009).

Synthesis and Antibacterial Screening of Thiadiazoles, Triazoles, and Oxadiazoles

Compounds, including 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles containing piperazine nucleus, were synthesized and screened for antibacterial activity. Some compounds demonstrated moderate activity towards Bacillus Subtilis and Escherichia Coli (Deshmukh et al., 2017).

Synthesis and Application in Antifungal Activities

New Antifungal Compound Solubility Thermodynamics and Partitioning Processes

A novel potential antifungal compound from the 1,2,4-triazole class was synthesized, characterized, and its solubility in various solvents was studied. The compound demonstrated poor solubility in buffer solutions and hexane but better solubility in alcohols, with potential implications for its biological adsorption and delivery pathways (Volkova et al., 2020).

Synthesis and Biological Activity of Thiazole-Piperazine Derivatives

A series of thiazole-piperazine derivatives were synthesized, characterized, and screened for in vitro antibacterial and antifungal activities. Most compounds showed moderate to good activity, suggesting their potential use as antimicrobial agents (Mhaske et al., 2014).